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Compound of Interest

Compound Name: Iodine heptafluoride

Cat. No.: B093949 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Iodine heptafluoride (IF₇) is the highest known fluoride of iodine and a powerful

interhalogen compound.[1] It is a colorless gas at standard conditions with a mouldy, acrid

odor.[2][3] Recognized for its extreme reactivity and potent oxidizing properties, IF₇ serves as a

specialized and vigorous fluorinating agent.[1][4][5] Its primary application lies in scenarios

requiring exhaustive fluorination, such as the production of high-performance fluorocarbon

materials and the complete saturation of aromatic systems to yield perfluorocycloalkanes.[1]

Due to its hazardous nature, its use is typically reserved for specialized applications in

materials science and the electronics industry rather than routine organic synthesis for drug

development.[1][6] Extreme caution and specialized equipment are mandatory when handling

this reagent.

Physicochemical and Safety Data
Iodine heptafluoride is a highly reactive and hazardous material. Its properties and safety

information are summarized below.

Table 1: Physical and Chemical Properties of Iodine Heptafluoride (IF₇)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b093949?utm_src=pdf-interest
https://www.benchchem.com/product/b093949?utm_src=pdf-body
https://www.webqc.org/compound.php?compound=Iodine+heptafluoride
https://en.wikipedia.org/wiki/Iodine_heptafluoride
https://www.bionity.com/en/encyclopedia/Iodine_heptafluoride.html
https://www.webqc.org/compound.php?compound=Iodine+heptafluoride
https://en.wikipedia.org/wiki/Iodine
https://www.benchchem.com/product/b093949
https://www.webqc.org/compound.php?compound=Iodine+heptafluoride
https://www.webqc.org/compound.php?compound=Iodine+heptafluoride
https://prezi.com/p/huguqlcuo7rn/iodine-heptafluoride-a-comprehensive-overview/
https://www.benchchem.com/product/b093949?utm_src=pdf-body
https://www.benchchem.com/product/b093949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Formula IF₇ [2][6]

Molar Mass 259.90 g/mol [1][2]

Appearance Colorless gas [2][7]

Density 2.6 g/cm³ (at 6 °C) [1][2]

Melting Point 4.5 °C (Triple Point) [2][3]

Boiling Point 4.8 °C (Sublimes at 1 atm) [2][3]

Molecular Geometry
Pentagonal Bipyramidal (D₅ₕ

symmetry)
[1][2][3]

Reactivity with Water

Reacts violently to form

hydrofluoric acid (HF) and

periodic acid or IOF₅.

[1][7]

| Thermal Decomposition | Decomposes to iodine pentafluoride (IF₅) and fluorine (F₂) at ~200

°C. |[1][2] |

Table 2: Hazard and Safety Information for Iodine Heptafluoride (IF₇)
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Hazard
Category

Description
GHS
Classification

Precautions References

Health Hazards

Fatal if
inhaled. Toxic
if swallowed or
in contact with
skin. Causes
severe skin
burns and eye
damage.
Highly
irritating to
mucous
membranes.

Acute Toxicity
(Inhalation,
Cat. 1), Skin
Corrosion
(Cat. 1A)

Handle only in
a well-
ventilated
area,
preferably a
chemical fume
hood. Wear
gas-tight
chemical
protective
clothing,
respiratory
protection,
and
appropriate
PPE.

[2][3][8][9]

Fire Hazards

Strong oxidizer.

May cause or

intensify fire. Can

cause fire on

contact with

organic material.

Oxidizing Gases

(Cat. 1)

Keep away from

combustible

materials, oil,

and grease. Do

not expose to

temperatures

exceeding 50 °C.

[2][8]

| Reactivity Hazards | Reacts violently with water, organic matter, metals, and glass. | - | Store

in a dry, cool, well-ventilated area. Protect from sunlight and moisture. Use compatible

materials (e.g., Monel, nickel). |[7][8] |

Experimental Protocols
Protocol 1: Synthesis of Iodine Heptafluoride
(Laboratory Scale)
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This protocol describes the synthesis of IF₇ via the direct fluorination of iodine pentafluoride

(IF₅). This method typically achieves yields of 85-90%.[1]

Materials and Equipment:

Iodine pentafluoride (IF₅)

Elemental fluorine (F₂) gas

Reaction vessel constructed of Monel or nickel

Heating mantle and temperature controller

Condenser system for fractional condensation/distillation

Quartz or copper U-traps cooled with liquid nitrogen

Inert gas supply (Nitrogen or Argon)

Appropriate safety equipment (fume hood, specialized PPE)

Procedure:

System Preparation: Assemble the reaction apparatus in a high-capacity fume hood. Ensure

all components are scrupulously dried to prevent the formation of impurities like IOF₅.[2][3]

Purge the entire system with an inert gas.

Reaction Initiation: Place liquid iodine pentafluoride (IF₅) into the reaction vessel and heat it

to 90 °C.[1][2][3]

Fluorination: Slowly pass a stream of fluorine (F₂) gas through the liquid IF₅. The initial

reaction produces a vapor mixture.

Completion: Heat the resulting vapors to 270 °C to drive the reaction to completion (IF₅ + F₂

→ IF₇).[1][2][3] An excess of fluorine gas is necessary to ensure full conversion.[7]

Purification: Pass the product stream through a condenser system. Unreacted IF₅ can be

selectively condensed and returned to the reactor. The more volatile IF₇ is collected in a cold
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trap (U-tube) cooled with liquid nitrogen.[1][7]

Storage: Transfer the collected solid IF₇ under an inert atmosphere to a suitable storage

cylinder.

Workflow for IF₇ Synthesis
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Caption: Workflow for the synthesis of Iodine Heptafluoride (IF₇).

Protocol 2: General Procedure for Fluorination of
Organic Substrates
WARNING: This is a generalized protocol. Iodine heptafluoride reacts with extreme violence

with many organic compounds.[1] All reactions must be conducted on a small scale with

appropriate shielding and safety measures in a specialized laboratory setting.
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Equipment:

Reactor made of nickel, Monel, or stainless steel, equipped with a magnetic stirrer, gas

inlet/outlet, and thermocouple.

Low-temperature cooling bath (cryostat).

System for precise delivery of gaseous or liquid IF₇.

Inert, fluorinated solvent (e.g., perfluorohexane), if required.

Quenching solution (e.g., anhydrous sodium fluoride or potassium fluoride suspension in an

inert solvent).

Procedure:

Reactor Setup: Under an inert atmosphere, charge the reactor with the organic substrate,

dissolved in an appropriate anhydrous, inert solvent if necessary.

Cooling: Cool the reactor to a low initial temperature (e.g., -78 °C or lower) to moderate the

reaction rate.

Reagent Addition: Slowly and carefully introduce a measured amount of iodine
heptafluoride to the cooled, stirred solution. The addition rate must be precisely controlled

to manage the highly exothermic reaction.

Reaction: Allow the reaction mixture to stir at the low temperature. The progress may be

monitored by low-temperature NMR if equipment allows. The reaction temperature may be

slowly raised if required, with extreme caution.

Quenching: Once the reaction is deemed complete, slowly transfer the reaction mixture into

a vigorously stirred, cooled slurry of a quenching agent (e.g., NaF) to neutralize any

unreacted IF₇ and acidic byproducts.

Work-up and Isolation: After quenching, allow the mixture to warm to room temperature. The

product can then be isolated using standard techniques such as filtration, extraction, and

distillation or chromatography, using fluorinated stationary phases if necessary.
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General Fluorination Workflow with IF₇
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Caption: General workflow for using IF₇ as a fluorinating agent.

Application Data
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Quantitative data on IF₇ fluorination is scarce in academic literature due to its specialized

nature. The primary documented application is the exhaustive fluorination of hydrocarbons.

Table 3: Fluorination of Aromatic Systems with IF₇

Substrate Product Reaction Type Yield
Notes &
References

Aromatic
Compounds
(General)

Perfluorocyclo
alkanes

Exhaustive
Fluorination &
Saturation

Not specified,
but described
as complete.

The aromatic
ring structure
is retained as
a saturated
cycloalkane.
This
transformation
is difficult to
achieve with
elemental
fluorine alone.
[1]

Hydrocarbons

(General)

Perfluorocarbon

derivatives

Exhaustive

Fluorination
Not specified.

Reactions can be

explosively

violent.[1]

| Carbon Monoxide (CO) | Carbonyl Fluoride (COF₂) & Iodine Pentafluoride (IF₅) |

Oxidation/Fluorination | Not specified. | The reaction is vigorous enough to cause ignition.[4][9] |

Safety and Handling Logic
Proper handling of IF₇ is paramount. The following flowchart outlines the critical safety checks

and procedures required.
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Safety Protocol for Handling IF₇
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Caption: Logical flowchart for essential safety checks before handling IF₇.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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